Cas no 2172142-21-9 (2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran)

2-({2-(2-Bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran is a halogenated furan derivative with a bromoethoxyethylsulfanyl functional group, offering versatility in synthetic organic chemistry. Its structure combines a reactive bromoethyl moiety with a chlorofuran core, making it a valuable intermediate for nucleophilic substitution reactions, particularly in the synthesis of heterocyclic compounds and functionalized polymers. The presence of both bromine and chlorine enhances its reactivity in cross-coupling and cyclization processes. This compound is particularly useful in pharmaceutical and agrochemical research, where modified furan scaffolds are often employed. Its stability under controlled conditions ensures reliable handling in laboratory settings.

2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran structure

2172142-21-9 structure

Product Name:2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran

CAS No:2172142-21-9

MF:C₉H₁₂BrClO₂S

MW:299.612380027771

CID:6258538

PubChem ID:165519223

Update Time:2025-05-22

2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran Chemical and Physical Properties

Names and Identifiers

- 2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran
- 2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran
- 2172142-21-9
- EN300-1289798
- Inchi： 1S/C9H12BrClO2S/c10-3-4-12-5-6-14-7-8-1-2-9(11)13-8/h1-2H,3-7H2
- InChI Key： XTHDDDRSSZXAFP-UHFFFAOYSA-N
- SMILES： BrCCOCCSCC1=CC=C(O1)Cl

Computed Properties

Exact Mass: 297.94299g/mol
Monoisotopic Mass: 297.94299g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 47.7Å²

2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1289798-1.0g	2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran	2172142-21-9	1g	$0.0	2023-06-07
Enamine	EN300-1289798-50mg	2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran	2172142-21-9	50mg	$707.0	2023-10-01
Enamine	EN300-1289798-100mg	2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran	2172142-21-9	100mg	$741.0	2023-10-01
Enamine	EN300-1289798-250mg	2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran	2172142-21-9	250mg	$774.0	2023-10-01
Enamine	EN300-1289798-500mg	2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran	2172142-21-9	500mg	$809.0	2023-10-01
Enamine	EN300-1289798-1000mg	2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran	2172142-21-9	1000mg	$842.0	2023-10-01
Enamine	EN300-1289798-2500mg	2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran	2172142-21-9	2500mg	$1650.0	2023-10-01
Enamine	EN300-1289798-5000mg	2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran	2172142-21-9	5000mg	$2443.0	2023-10-01
Enamine	EN300-1289798-10000mg	2-({[2-(2-bromoethoxy)ethyl]sulfanyl}methyl)-5-chlorofuran	2172142-21-9	10000mg	$3622.0	2023-10-01

2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran Related Literature

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Additional information on 2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran

Comprehensive Overview of 2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran (CAS No. 2172142-21-9)

The compound 2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran (CAS No. 2172142-21-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a furan ring substituted with a chloro group and a sulfanyl-methyl side chain, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its versatility in forming heterocyclic derivatives, which are pivotal in drug discovery and material science.

One of the key features of 2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran is its bromoethoxy functional group, which enhances its reactivity in nucleophilic substitution reactions. This property is particularly useful in the development of bioconjugates and polymeric materials. Recent studies highlight its role in creating targeted drug delivery systems, a hot topic in modern medicine. The compound’s ability to act as a crosslinking agent also makes it relevant in the design of smart materials and nanotechnology applications.

In agrochemical research, 2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran is explored for its potential as a pesticide intermediate. Its chlorofuran core is structurally similar to bioactive molecules used in crop protection. With growing global emphasis on sustainable agriculture, this compound’s role in developing eco-friendly pesticides is gaining attention. Researchers are investigating its mode of action against pests while minimizing environmental impact, aligning with the demand for green chemistry solutions.

The synthesis of 2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran involves multi-step organic reactions, including etherification and thioether formation. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for its application in sensitive fields like pharmaceutical formulation. The compound’s CAS No. 2172142-21-9 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance.

From an industrial perspective, scalability and cost-effectiveness are key considerations for 2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran. Innovations in catalytic processes and flow chemistry are being explored to optimize its production. The compound’s stability under various conditions also makes it suitable for long-term storage, a practical advantage for manufacturers and researchers alike.

In summary, 2-({2-(2-bromoethoxy)ethylsulfanyl}methyl)-5-chlorofuran (CAS No. 2172142-21-9) is a multifaceted compound with applications spanning drug development, agrochemicals, and material science. Its structural complexity and functional diversity position it as a promising candidate for future innovations, particularly in precision medicine and sustainable chemistry. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary scientific challenges.